molecular formula C16H16ClN5 B5507286 3-(4-chlorophenyl)-6-(1-piperidinyl)[1,2,4]triazolo[4,3-b]pyridazine

3-(4-chlorophenyl)-6-(1-piperidinyl)[1,2,4]triazolo[4,3-b]pyridazine

Cat. No. B5507286
M. Wt: 313.78 g/mol
InChI Key: KBEFAHLILKQOLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related triazolo-pyridazine compounds involves multi-step processes. For instance, Bindu et al. (2019) described the synthesis of triazolo-pyridazine-6-yl-substituted piperazines through a two-step process involving conjugation of corresponding 2° amines with 6-chloro-3-(m-tolyl)-[1,2,4]triazolo[4,3-b]pyridazine (Bindu, Vijayalakshmi, & Manikandan, 2019). Additionally, Sallam et al. (2021) synthesized 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine through a series of reactions starting from 2-(4-chloro-3 methylphenoxy) acetic acid (Sallam et al., 2021).

Molecular Structure Analysis

The structure of synthesized compounds like 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine was confirmed using techniques like XRD, IR, NMR, and LC-MS. Density Functional Theory calculations were also performed to compare theoretical and experimental values (Sallam et al., 2021).

Chemical Reactions and Properties

The synthesis of 3,6-diaryl-[1,2,4]triazolo[4,3-b]pyridazines, as reported by Xu et al. (2016), involved a series of reactions starting from different substrates and resulted in compounds with significant antiproliferative activity (Xu et al., 2016). Katrusiak and Katrusiak (2010) detailed the synthesis and nucleophilic substitution reactions of 6-chloro-3-chloromethyl-1,2,4-triazolo[4,3-b]pyridazine, highlighting its structural and lipophilicity aspects (Katrusiak & Katrusiak, 2010).

Physical Properties Analysis

The physical properties of these compounds, such as crystallization and molecular packing, are crucial for understanding their behavior. For instance, the crystallization of 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine in the monoclinic crystal system was detailed by Sallam et al. (2021) (Sallam et al., 2021).

Chemical Properties Analysis

The chemical properties, such as reactivity and interaction with other molecules, are pivotal. Katrusiak and Katrusiak (2010) discussed the lipophilicities and intermolecular interactions of 6-chloro-3-chloromethyl-1,2,4-triazolo[4,3-b]pyridazine (Katrusiak & Katrusiak, 2010).

properties

IUPAC Name

3-(4-chlorophenyl)-6-piperidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16ClN5/c17-13-6-4-12(5-7-13)16-19-18-14-8-9-15(20-22(14)16)21-10-2-1-3-11-21/h4-9H,1-3,10-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBEFAHLILKQOLC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C2=NN3C(=NN=C3C4=CC=C(C=C4)Cl)C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16ClN5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.78 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-Chlorophenyl)-6-(piperidin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.